Cas no 2411310-03-5 (4-[(3,4,5-Trimethoxyphenyl)methyl]-1-piperazinesulfonyl fluoride)

• Product Name: 4-[(3,4,5-Trimethoxyphenyl)methyl]-1-piperazinesulfonyl fluoride
• CAS No: 2411310-03-5
• MF: C₁₄H₂₁FN₂O₅S
• MW: 348.390346288681
• CID: 5378965
• PubChem ID: 146102702
• Update Time: 2025-08-05

4-[(3,4,5-Trimethoxyphenyl)methyl]-1-piperazinesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-[(3,4,5-Trimethoxyphenyl)methyl]-1-piperazinesulfonyl fluoride

• Inchi： 1S/C14H21FN2O5S/c1-20-12-8-11(9-13(21-2)14(12)22-3)10-16-4-6-17(7-5-16)23(15,18)19/h8-9H,4-7,10H2,1-3H3
• InChI Key： ANHVTANDBIJFRF-UHFFFAOYSA-N
• SMILES： N1(S(F)(=O)=O)CCN(CC2=CC(OC)=C(OC)C(OC)=C2)CC1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.2±55.0 °C(Predicted)
• pka: 5.06±0.10(Predicted)

Additional information on 4-[(3,4,5-Trimethoxyphenyl)methyl]-1-piperazinesulfonyl fluoride

4-[(3,4,5-Trimethoxyphenyl)methyl]-1-piperazinesulfonyl fluoride (CAS No. 2411310-03-5)

4-[(3,4,5-Trimethoxyphenyl)methyl]-1-piperazinesulfonyl fluoride, commonly referred to as CAS No. 2411310-03-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring with a sulfonyl fluoride group and a trimethoxyphenyl substituent. The presence of these functional groups makes it highly versatile and interesting for researchers in the fields of medicinal chemistry and materials science.

The core structure of this compound is the piperazine ring, a six-membered ring containing two nitrogen atoms. Piperazine derivatives are widely studied due to their ability to form hydrogen bonds and their potential as bioisosteres in drug design. In this case, the piperazine ring is substituted at the 4-position with a trimethoxyphenyl methyl group. The trimethoxyphenyl group adds electronic complexity to the molecule, enhancing its ability to interact with biological targets. Additionally, the sulfonyl fluoride group at the 1-position introduces electrophilic character, which can be exploited in various chemical reactions or as a leaving group in substitution reactions.

Recent studies have highlighted the potential of CAS No. 2411310-03-5 as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of kinase inhibitors, where the sulfonyl fluoride group plays a critical role in binding to ATP pockets of protein kinases. The trimethoxyphenyl substituent further enhances selectivity by providing additional interaction points with the target enzyme. These findings underscore the importance of this compound in drug discovery efforts targeting various diseases, including cancer and inflammatory disorders.

The synthesis of CAS No. 2411310-03-5 involves a multi-step process that typically begins with the preparation of the trimethoxybenzaldehyde derivative. This is followed by alkylation of piperazine to introduce the methyl group and subsequent sulfonation to install the sulfonyl fluoride functionality. The reaction sequence requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of biological activity, CAS No. 2411310-03-5 has shown promising results in preliminary assays targeting key enzymes involved in cellular signaling pathways. For example, it has demonstrated inhibitory activity against several kinases, making it a valuable tool for studying signal transduction mechanisms in diseases such as cancer and neurodegenerative disorders.

The application of CAS No. 2411310-03-5 extends beyond pharmaceuticals; it also finds use in materials science as a building block for advanced polymers and coatings. Its unique combination of functional groups allows for tailored properties such as improved adhesion or resistance to environmental factors.

In conclusion, CAS No. 2411310-03-5, or 4-[(3,4,5-trimethoxyphenyl)methyl]-1-piperazinesulfonyl fluoride, represents an intriguing compound with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for further research and development in both academic and industrial settings.